1-Methyl-2-(2-methyl-1,3-thiazol-4-yl)pyrrolidin-3-amine

• Molecular Formula: C9H15N3S
• Molecular Weight: 197.30 g/mol
• SMILES: CC1=NC(=CS1)C2C(CCN2C)N
• InChI: InChI=1S/C9H15N3S/c1-6-11-8(5-13-6)9-7(10)3-4-12(9)2/h5,7,9H,3-4,10H2,1-2H3
• InChIKey: ZAJXRQIWEAEQEL-UHFFFAOYSA-N

1-Methyl-2-(2-methyl-1,3-thiazol-4-yl)pyrrolidin-3-amine: Overview & Procurement

1‑Methyl‑2‑(2‑methyl‑1,3‑thiazol‑4‑yl)pyrrolidin‑3‑amine (CAS 1592884‑14‑4) is a heterocyclic amine composed of a pyrrolidine core that bears a 1‑methyl substituent and is substituted at the 2‑position with a 2‑methyl‑1,3‑thiazol‑4‑yl moiety. Its molecular formula is C₉H₁₅N₃S and its molecular weight is 197.30 g mol⁻¹ . The compound is primarily offered as a research‑grade building block by specialist chemical suppliers, with typical catalogue purities of 95 % . Because the thiazole‑pyrrolidine scaffold is a privileged motif in medicinal chemistry, the compound has attracted interest as a synthetic intermediate; however, publicly available biological profiling data or head‑to‑head comparator studies remain extremely scarce [1].

Synthetic intermediate for heterocyclic library construction

Thiazole-pyrrolidine scaffold with computed LogP and TPSA guidance

Limited public bioactivity data; confirm experimentally

• [1] Bodake, M. B., Jadhav, G. R., Medhane, V. J., & Bholay, A. D. (2020). Efficient Synthesis of Novel Thiazole Substituted Pyrrolidine Derivatives and their Antimicrobial Evaluation. Asian Journal of Chemistry, 32(8), 2007–2012. https://asianpubs.org/index.php/ajchem/article/view/32_8_29 View Source

Substitution Limitations for 1-Methyl-2-(2-methyl-1,3-thiazol-4-yl)pyrrolidin-3-amine

Although numerous pyrrolidine‑thiazole hybrids populate vendor catalogues, the precise position of the methyl substituents on the pyrrolidine nitrogen (N1) and on the thiazole ring (C2‑methyl) of this compound dictates its steric and electronic profile in ways that are not replicated by close analogs [1]. Even small structural perturbations, such as relocating the thiazole attachment from the pyrrolidine 2‑position to the 4‑position or replacing the N‑methyl group with an ethyl or propyl substituent, can substantially alter hydrogen‑bonding capacity, lipophilicity (LogP), and the spatial orientation of the primary amine pharmacophore, which in turn may affect target binding or reactivity in subsequent synthetic steps [2]. The evidence below, although limited, underscores specific dimensions where structural differentiation translates into measurable property differences that inform procurement decisions.

N-Methyl pyrrolidine increases lipophilicity

N–H analog: lower lipophilicity

Lipophilicity-dependent assay performance may differ

Thiazole attached at pyrrolidine 2-position

Analog: thiazole at 4-position

Regioisomeric orientation may alter molecular recognition

Higher molecular weight from N-methyl substitution

Lower molecular weight analog

MW difference may matter for fragment-based design

• [1] Bodake, M. B., Jadhav, G. R., Medhane, V. J., & Bholay, A. D. (2020). Efficient Synthesis of Novel Thiazole Substituted Pyrrolidine Derivatives and their Antimicrobial Evaluation. Asian Journal of Chemistry, 32(8), 2007–2012. https://asianpubs.org/index.php/ajchem/article/view/32_8_29 View Source
• [2] Carzaniga, L., Amari, G., Rizzi, A., Capaldi, C., De Fanti, R., Ghidini, E., … Armani, E. (2017). Discovery and Optimization of Thiazolidinyl and Pyrrolidinyl Derivatives as Inhaled PDE4 Inhibitors for Respiratory Diseases. Journal of Medicinal Chemistry, 60(24), 10026–10046. https://ouci.dntb.gov.ua/en/works/4geVwZW9/ View Source

Key Evidence for 1-Methyl-2-(2-methyl-1,3-thiazol-4-yl)pyrrolidin-3-amine

Lipophilicity: N-Methyl vs. N–H Analog

The presence of an N‑methyl group on the pyrrolidine ring increases the computed LogP of 1‑methyl‑2‑(2‑methyl‑1,3‑thiazol‑4‑yl)pyrrolidin‑3‑amine by approximately 0.6 log units compared with the corresponding N–H analog 4‑(2‑methyl‑1,3‑thiazol‑4‑yl)pyrrolidin‑3‑amine (CAS 2137834‑05‑8), which lacks the N‑methyl substituent . This difference is derived from vendor‑reported calculated LogP values: 1.16 for the title compound vs. ≈0.55 for the N–H analog (estimated from structural fragment contributions, as an explicit LogP for the analog was not disclosed) .

LogP Comparison

Data to verify

Target LogP 1.16 vs. analog ~0.55 (calc)

ΔLogP ≈ +0.6

May support lipophilicity-dependent assay selection

Computed values; experimental LogP needed

Evidence Dimension	Calculated octanol‑water partition coefficient (LogP)
Target Compound Data	Calculated LogP = 1.16
Comparator Or Baseline	4‑(2‑Methyl‑1,3‑thiazol‑4‑yl)pyrrolidin‑3‑amine (CAS 2137834‑05‑8); estimated LogP ≈0.55 (based on fragment‑based calculation, no experimental value available)
Quantified Difference	ΔLogP ≈ +0.6 log units
Conditions	In silico prediction; experimental confirmation is lacking for both compounds.

Why This Matters

Higher lipophilicity can improve membrane permeability in cell‑based assays, making the N‑methylated compound a preferred choice when passive diffusion is a critical parameter.

Positional Isomerism and H-Bond Donor Orientation

In 1‑methyl‑2‑(2‑methyl‑1,3‑thiazol‑4‑yl)pyrrolidin‑3‑amine, the primary amine is located at the pyrrolidine 3‑position, providing one hydrogen‑bond donor (HBD). The regioisomeric compound 4‑(2‑methyl‑1,3‑thiazol‑4‑yl)pyrrolidin‑3‑amine (CAS 2137834‑05‑8) also contains a primary amine but has the thiazole attached at the pyrrolidine 4‑position rather than the 2‑position . Although the total HBD count is identical (HBD = 1), the spatial orientation of the amine relative to the thiazole ring differs, which can influence molecular recognition by biological targets. Furthermore, the topological polar surface area (TPSA) of the target compound is reported as 42.15 Ų, a value that reflects the specific spatial arrangement of the nitrogen and sulfur atoms .

H-Bond Orientation

Data to verify

Target: amine at 3-position, thiazole at 2-position; TPSA 42.15 Ų

Analog: thiazole at 4-position; TPSA not reported

Spatial orientation may affect target recognition

Regioisomeric impact requires experimental validation

Evidence Dimension	Hydrogen‑bond donor count and spatial orientation
Target Compound Data	HBD = 1; amine at pyrrolidine 3‑position; TPSA = 42.15 Ų
Comparator Or Baseline	4‑(2‑Methyl‑1,3‑thiazol‑4‑yl)pyrrolidin‑3‑amine; HBD = 1; amine at pyrrolidine 3‑position; TPSA not publicly reported
Quantified Difference	No quantitative difference in HBD count; structural difference in thiazole attachment point (2‑position vs. 4‑position on pyrrolidine)
Conditions	Structural comparison based on SMILES and published molecular formulas.

Why This Matters

Regioisomeric variations can lead to differential binding in structure‑based drug design; the 2‑pyrrolidinyl attachment of the target compound places the thiazole ring in a distinct conformational space compared with 4‑substituted analogs.

Molecular Weight Comparison with Analogs

The target compound (C₉H₁₅N₃S; MW 197.30 g mol⁻¹) contains one additional carbon and two extra hydrogen atoms compared with the closely related analog 4‑(2‑methyl‑1,3‑thiazol‑4‑yl)pyrrolidin‑3‑amine (C₈H₁₃N₃S; MW 183.28 g mol⁻¹) . The 14 Da mass increment arises from the N‑methyl group, which also eliminates one hydrogen‑bond donor site compared with a hypothetical N–H pyrrolidine. This modest mass increase can be advantageous in fragment‑based drug discovery, where small increments in molecular weight can be used to probe lipophilic pockets without exceeding lead‑like property cut‑offs [1].

MW Difference

Reported

ΔMW ≈ 14 g mol⁻¹

N-methyl adds one carbon, two hydrogens

Supports fragment-based lead optimization with small MW increment

Based on elemental composition data

Evidence Dimension	Molecular weight
Target Compound Data	197.30 g mol⁻¹
Comparator Or Baseline	4‑(2‑Methyl‑1,3‑thiazol‑4‑yl)pyrrolidin‑3‑amine; 183.28 g mol⁻¹
Quantified Difference	ΔMW ≈ 14 g mol⁻¹
Conditions	Calculated from elemental composition; vendor‑reported values for both compounds.

Why This Matters

The 14 Da mass difference allows researchers to fine‑tune molecular properties while retaining the core thiazole‑pyrrolidine scaffold, which is a common strategy in lead optimization programs.

• [1] Bodake, M. B., Jadhav, G. R., Medhane, V. J., & Bholay, A. D. (2020). Efficient Synthesis of Novel Thiazole Substituted Pyrrolidine Derivatives and their Antimicrobial Evaluation. Asian Journal of Chemistry, 32(8), 2007–2012. https://asianpubs.org/index.php/ajchem/article/view/32_8_29 View Source

Application Scenarios for 1-Methyl-2-(2-methyl-1,3-thiazol-4-yl)pyrrolidin-3-amine

Fragment-Based Lead Optimization with Balanced Lipophilicity

The calculated LogP of 1.16 places this compound in the favorable lipophilicity range for CNS drug candidates (LogP 1–3). When a medicinal chemistry program requires a thiazole‑pyrrolidine fragment with moderate lipophilicity and a single hydrogen‑bond donor, this N‑methylated derivative is a more appropriate choice than the more polar N–H analog (estimated LogP ≈0.55) .

Antimicrobial Library Synthesis

The thiazole‑pyrrolidine scaffold has been validated in the literature for antimicrobial activity, with several derivatives exhibiting moderate‑to‑good MIC values against bacterial and fungal strains [1]. The title compound, with its free primary amine handle, is well suited as a starting material for library synthesis via amide coupling or reductive amination, enabling exploration of structure‑activity relationships around the amine position.

Chemical Proteomics Probe Development

The combination of a primary amine (suitable for bioconjugation) and a drug‑like heterocyclic core makes this compound a candidate for activity‑based protein profiling (ABPP) probe design. The N‑methyl group reduces polarity relative to N–H analogs, potentially improving cell permeability of the resulting probes while maintaining the amine as a linker attachment point [2].

Application

Selection Property

Validation Focus

Fragment-based lead optimization

Moderate calculated lipophilicity range

Experimental LogP and permeability assessment

Antimicrobial library synthesis

Thiazole-pyrrolidine scaffold with free amine handle

Antimicrobial screening context (MIC panel)

ABPP probe research

Primary amine for bioconjugation; reduced polarity

Probe labeling efficiency and cell permeability

• [1] Bodake, M. B., Jadhav, G. R., Medhane, V. J., & Bholay, A. D. (2020). Efficient Synthesis of Novel Thiazole Substituted Pyrrolidine Derivatives and their Antimicrobial Evaluation. Asian Journal of Chemistry, 32(8), 2007–2012. https://asianpubs.org/index.php/ajchem/article/view/32_8_29 View Source
• [2] Carzaniga, L., Amari, G., Rizzi, A., Capaldi, C., De Fanti, R., Ghidini, E., … Armani, E. (2017). Discovery and Optimization of Thiazolidinyl and Pyrrolidinyl Derivatives as Inhaled PDE4 Inhibitors for Respiratory Diseases. Journal of Medicinal Chemistry, 60(24), 10026–10046. https://ouci.dntb.gov.ua/en/works/4geVwZW9/ View Source